Cas no 1707602-52-5 (2-[1-(tert-Butoxycarbonyl)-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid)

• Product Name: 2-[1-(tert-Butoxycarbonyl)-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid
• CAS No: 1707602-52-5
• MF: C₁₉H₂₇NO₅
• MW: 349.421386003494
• CID: 5181459
• Update Time: 2025-07-24

2-[1-(tert-Butoxycarbonyl)-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(tert-Butoxycarbonyl)-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid
• 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-4-(3-methoxyphenyl)-

• Inchi： 1S/C19H27NO5/c1-18(2,3)25-17(23)20-10-8-19(9-11-20,13-16(21)22)14-6-5-7-15(12-14)24-4/h5-7,12H,8-11,13H2,1-4H3,(H,21,22)
• InChI Key： DQCUAMNNWOSGLF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=CC(OC)=C2)(CC(O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7

Additional information on 2-[1-(tert-Butoxycarbonyl)-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid

Professional Introduction to 2-[1-(tert-Butoxycarbonyl-4-(3-methoxyphenyl)piperidin-4-yl]acetic Acid (CAS No. 1707602-52-5)

2-[1-(tert-Butoxycarbonyl-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid, with the CAS number 1707602-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butoxycarbonyl (Boc) group and a 3-methoxyphenyl moiety in its structure contributes to its unique chemical properties and makes it a valuable intermediate in the synthesis of more complex molecules.

The piperidin-4-yl backbone of this compound is particularly noteworthy, as piperidine derivatives are frequently employed in medicinal chemistry due to their ability to modulate various biological targets. Specifically, the 4-substituted piperidine scaffold is often found in drugs that interact with G-protein coupled receptors (GPCRs), which are critical for numerous physiological processes. The incorporation of a 3-methoxyphenyl group further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can influence binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel piperidine-based drugs, particularly those targeting neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The compound in question, 2-[1-(tert-Butoxycarbonyl-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid (CAS No. 1707602-52-5

The Boc group in the molecule serves multiple purposes during synthetic chemistry. It acts as an acetyl protecting group, preventing unwanted side reactions at the amine functionality while allowing for selective modifications elsewhere in the molecule. This protective role is crucial in multi-step syntheses where orthogonal reactions are required to build complex structures efficiently. Additionally, the Boc group can be removed under specific acidic conditions, providing a versatile tool for chemists to control reaction pathways.

The 3-methoxyphenyl ring introduces an additional layer of complexity to the compound's interactions with biological targets. Methoxy groups are known to enhance binding affinity by participating in hydrogen bonding and hydrophobic interactions. This feature makes the compound particularly interesting for designing molecules that require precise targeting of biological receptors. The combination of these structural elements—piperidin-4-yl, Boc, and 3-methoxyphenyl—creates a scaffold that is both flexible and robust, suitable for further derivatization and functionalization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how 2-[1-(tert-Butoxycarbonyl-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid (CAS No. 1707602-52-5

In addition to its potential therapeutic applications, this compound has also been studied for its role in drug discovery as a building block for more complex molecules. Its modular design allows chemists to systematically modify specific regions while maintaining overall structural integrity. This approach has led to the development of libraries of related compounds that can be screened for biological activity. Such libraries are essential tools in modern drug discovery pipelines, enabling researchers to identify hits with high affinity and selectivity.

The synthesis of 2-[1-(tert-Butoxycarbonyl-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid (CAS No. 1707602-52-5

The versatility of this compound extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for studying molecular recognition processes. By varying substituents on the piperidine ring or modifying the Boc group, researchers can gain insights into how different structural features influence binding affinity and selectivity. These insights are crucial for designing molecules with improved pharmacokinetic properties, such as enhanced solubility or reduced toxicity.

In conclusion, 2-[1-(tert-Butoxycarbonyl-4-(3-methoxyphenyl)piperidin-4-yl]acetic acid (CAS No. 1707602-52-5